N1-(isoxazol-3-yl)-N2-(2-morpholino-2-(naphthalen-1-yl)ethyl)oxalamide

• IUPAC Name: N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C21H22N4O4/c26-20(21(27)23-19-8-11-29-24-19)22-14-18(25-9-12-28-13-10-25)17-7-3-5-15-4-1-2-6-16(15)17/h1-8,11,18H,9-10,12-14H2,(H,22,26)(H,23,24,27)
• InChI Key: RZMPWXGFOHXZEE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C(=O)NC2=NOC=C2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol

Description

N1-(isoxazol-3-yl)-N2-(2-morpholino-2-(naphthalen-1-yl)ethyl)oxalamide, also known as IMR-1A, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique properties that make it a promising candidate for use in various research fields.

Scientific Research Applications

Sigma 1 Receptor Antagonism and Pain Management

Research has identified selective sigma 1 receptor antagonists as effective in various models of nociceptive and neuropathic pain. A study conducted by Paniagua et al. (2016) on E-52862 (S1RA), which is structurally similar to the compound of interest, demonstrated its efficacy in alleviating sensory signs of diabetic neuropathy in Zucker diabetic fatty rats, a model of type 2 diabetes. This suggests potential applications in pain management and neuropathy treatment without directly addressing drug dosage or side effects (Paniagua et al., 2016).

Molecular Structure and Interactions

The study of molecular structures, such as the synthesis and crystal structure of related compounds, offers insights into the chemical and physical properties of novel chemical entities. Jasinski et al. (2009) investigated a derivative with a triclinic space group, providing detailed insights into its molecular interactions, which can inform further chemical synthesis and the development of new materials or pharmaceutical agents (Jasinski et al., 2009).

Photophysical Properties and Material Science

Another aspect of scientific research on such compounds involves their photophysical properties. Studies on similar compounds have explored their applications in material science, such as in photoluminescent materials or as components in electronic devices. This includes investigations into the photoluminescence properties of europium complexes, which have applications in lighting, displays, and bioimaging due to their sharp emission bands and high luminescence efficiency (Shi et al., 2012).